Cas no 945541-97-9 (2-Fluoro-5-methylphenylacetonitrile)

2-Fluoro-5-methylphenylacetonitrile is a fluorinated aromatic nitrile compound with the molecular formula C₉H₈FN. This intermediate is particularly valuable in organic synthesis, especially in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both fluoro and methyl substituents on the phenyl ring enhances its reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. Its nitrile group serves as a versatile functional group for further derivatization, including hydrolysis to carboxylic acids or reduction to primary amines. The compound's stability and well-defined structure make it a reliable building block for constructing complex molecular frameworks in medicinal and materials chemistry research.

2-Fluoro-5-methylphenylacetonitrile structure

945541-97-9 structure

Product Name:2-Fluoro-5-methylphenylacetonitrile

CAS No:945541-97-9

MF:C₉H₈FN

MW:149.164925575256

MDL:MFCD07772783

CID:1987252

PubChem ID:17750676

Update Time:2025-10-29

2-Fluoro-5-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- (2-Fluoro-5-methylphenyl)acetonitrile
- 2-FLUORO-5-METHYLPHENYLACETONITRILE
- (2-Fluoro-5-methyl-phenyl)-acetonitrile
- OYOGNBWWSNXFQI-UHFFFAOYSA-N
- G29120
- Z1198173739
- CS-0242154
- 945541-97-9
- AKOS006286351
- SCHEMBL952178
- 2-(2-fluoro-5-methylphenyl)acetonitrile
- MFCD07772783
- JS-4434
- EN300-245361
- 2-Fluoro-5-methylphenylacetonitrile
- MDL： MFCD07772783
- Inchi： 1S/C9H8FN/c1-7-2-3-9(10)8(6-7)4-5-11/h2-3,6H,4H2,1H3
- InChI Key： OYOGNBWWSNXFQI-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C)C=C1CC#N

Computed Properties

Exact Mass: 149.064077422g/mol
Monoisotopic Mass: 149.064077422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 23.8Å²

2-Fluoro-5-methylphenylacetonitrile Pricemore >>

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TRC	F600208-100mg	2-Fluoro-5-methylphenylacetonitrile	945541-97-9		100mg	$ 50.00	2022-06-04
TRC	F600208-500mg	2-Fluoro-5-methylphenylacetonitrile	945541-97-9		500mg	$ 210.00	2022-06-04
TRC	F600208-1g	2-Fluoro-5-methylphenylacetonitrile	945541-97-9		1g	$ 320.00	2022-06-04
Apollo Scientific	PC302077-1g	2-Fluoro-5-methylphenylacetonitrile	945541-97-9	97%	1g	£205.00	2025-02-21
abcr	AB403999-1 g	2-Fluoro-5-methylphenylacetonitrile	945541-97-9		1g	€153.90	2023-04-25
abcr	AB403999-1g	2-Fluoro-5-methylphenylacetonitrile; .	945541-97-9		1g	€148.00	2025-04-14
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